Cas no 3885-41-4 (Hexanoic acid, 2,3-dioxo-, ethyl ester)

• Product Name: Hexanoic acid, 2,3-dioxo-, ethyl ester
• CAS No: 3885-41-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1491599
• PubChem ID: 13883463
• Update Time: 2025-04-21

Hexanoic acid, 2,3-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,3-dioxo-, ethyl ester
• Ethyl 2,3-dioxohexanoate
• Ethyl2,3-dioxohexanoate
• SCHEMBL3840637
• 3885-41-4

• Inchi： 1S/C8H12O4/c1-3-5-6(9)7(10)8(11)12-4-2/h3-5H2,1-2H3
• InChI Key： NCXBJWBAZVILED-UHFFFAOYSA-N
• SMILES： O(C(C(C(CCC)=O)=O)=O)CC

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.4Ų